molecular formula C26H25N5O B2528734 N-(4-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)-1-naphthamide CAS No. 899953-97-0

N-(4-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)-1-naphthamide

Cat. No. B2528734
CAS RN: 899953-97-0
M. Wt: 423.52
InChI Key: RGHRHAMTSFHIJV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound "N-(4-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)-1-naphthamide" is a synthetic molecule that appears to be designed for pharmacological purposes, given the presence of a piperazine ring, which is often found in drug molecules for its biological activity. The compound also contains a pyridazine and a naphthamide moiety, suggesting potential for a variety of biological interactions.

Synthesis Analysis

The synthesis of related compounds often involves nucleophilic substitution reactions and the use of reagents such as arylidinecyanothioacetamide, α-haloketones, and hydrazine hydrate, as seen in the synthesis of pyridine and thieno[2,3-b]pyridine derivatives . Another related compound, 2-(4-phenylpiperazin-1-yl)-N-(pyrazin-2-yl)acetamide, was synthesized through the reaction of 1-phenylpiperazine with a chloroacetamide derivative in the presence of sodium hydroxide . Similarly, the synthesis of 2-(4-methylpiperazin-1-yl)-4-phenyl-6-(thiophen-2-yl)-pyridine-3-carbonitrile involved a nucleophilic substitution reaction of 1-methylpiperazine with a brominated precursor . These methods could potentially be adapted for the synthesis of "N-(4-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)-1-naphthamide".

Molecular Structure Analysis

The molecular structure of such compounds is typically characterized using spectroscopic techniques such as IR, NMR, and mass spectrometry. For instance, the structure of 2-(4-phenylpiperazin-1-yl)-N-(pyrazin-2-yl)acetamide was confirmed using IR, 1H NMR, 13C NMR, and mass spectral analysis . These techniques would be essential in confirming the structure of "N-(4-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)-1-naphthamide" after its synthesis.

Chemical Reactions Analysis

The chemical reactivity of the compound would likely involve the functional groups present in its structure. For example, the pyridine derivatives synthesized in were reactive towards various reagents, leading to the formation of different heterocyclic compounds. The presence of a piperazine ring in the structure suggests potential reactivity with electrophiles or participation in ring-opening reactions, as seen in the synthesis of pyridazinone derivatives .

Physical and Chemical Properties Analysis

The physical and chemical properties of "N-(4-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)-1-naphthamide" would be influenced by its molecular structure. The presence of aromatic rings could contribute to its stability and solubility in organic solvents, while the piperazine ring might affect its basicity and solubility in aqueous solutions. The compound's pharmacological properties, such as its analgesic and anti-inflammatory activities, could be evaluated through in vivo and in vitro assays, as was done for related compounds .

properties

IUPAC Name

N-[4-[6-(4-methylpiperazin-1-yl)pyridazin-3-yl]phenyl]naphthalene-1-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H25N5O/c1-30-15-17-31(18-16-30)25-14-13-24(28-29-25)20-9-11-21(12-10-20)27-26(32)23-8-4-6-19-5-2-3-7-22(19)23/h2-14H,15-18H2,1H3,(H,27,32)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RGHRHAMTSFHIJV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1CCN(CC1)C2=NN=C(C=C2)C3=CC=C(C=C3)NC(=O)C4=CC=CC5=CC=CC=C54
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H25N5O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

423.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-(6-(4-methylpiperazin-1-yl)pyridazin-3-yl)phenyl)-1-naphthamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.